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Compound of Interest

Compound Name: PSI-6206-13C,d3

Cat. No.: B8069274

Application Notes and Protocols for PSI-6206-
13C,d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock
solutions of PSI-6206-13C,d3, a deuterium-labeled version of PSI-6206, which is a potent and
selective inhibitor of the HCV NS5B polymerase.[1] Accurate preparation and proper storage of
stock solutions are critical for ensuring the integrity and performance of the compound in
experimental assays.

Data Presentation

Physicochemical Properties

Property Value

Appearance White to off-white solid powder[2]
Molecular Weight 264.23 g/mol

Melting Point 237-238°C[2]

Solubility Data
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- ) Molar Concentration
Solvent Solubility (In Vitro)

(Approx.)
DMSO ~52 mg/mL ~199.8 mM
Ethanol ~24 mg/mL ~92.2 mM
Water ~52 mg/mL ~199.8 mM

Recommended Storage Conditions

Form Storage Temperature Duration
Powder -20°C 3years
4°C 2 years
In Solvent -80°C 6 months
-20°C 1 month

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PSI-6206-13C,d3 in
DMSO.

Materials:

PSI-6206-13C,d3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of PSI-6206-13C,d3 powder to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of PSI-6206-13C,d3 powder using a
calibrated precision balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 2.6423 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. For a 10 mM stock solution, if you weighed 2.6423 mg, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to aid
dissolution if necessary.

Aliquoting: Once the solution is clear and homogenous, aliquot it into smaller, single-use
volumes in sterile, amber-colored microcentrifuge tubes. This minimizes freeze-thaw cycles
and protects the compound from light.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Mandatory Visualizations
Signaling Pathway: Mechanism of Action of PSI-6206
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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